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Compound Name: BI-167107

Cat. No.: B15619068 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the preparation and storage of stock

solutions of BI-167107, a potent β2-adrenergic receptor agonist. Adherence to these guidelines

is crucial for maintaining the compound's integrity and ensuring experimental reproducibility.

Introduction
BI-167107 is a high-affinity, full agonist of the β2 adrenergic receptor (β2AR) with a dissociation

constant (Kd) of 84 pM.[1][2][3] It also demonstrates potent agonism at the β1 adrenergic

receptor (IC50 = 3.2 nM) and some antagonist activity at the α1A receptor (IC50 = 32 nM).[4][5]

[6] Due to its high potency and slow dissociation from its target, BI-167107 has been

instrumental in structural biology, particularly for the crystallization of active-state β2AR and

β2AR-G-protein complexes.[5][6][7] Accurate preparation and storage of BI-167107 stock

solutions are paramount for reliable in vitro and in vivo studies.

Data Presentation: Solubility and Storage
Quantitative data regarding the solubility and recommended storage conditions for BI-167107
are summarized in the table below.
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Parameter Value Source(s)

Solubility in DMSO 10 mM [4]

75 mg/mL (approximately

202.46 mM)
[1][5]

Storage (Powder) -20°C for up to 3 years [1]

Storage (Solvent) -80°C for up to 2 years [2][3]

-20°C for up to 1 year [2][3]

Molecular Weight 370.44 g/mol [1][5]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of BI-167107 in DMSO.

Materials:

BI-167107 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile tips

Procedure:

Pre-weighing Preparation: Allow the BI-167107 powder vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh out the desired amount of BI-167107 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
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0.3704 mg of BI-167107.

Dissolution: Add the appropriate volume of anhydrous DMSO to the BI-167107 powder. For

a 10 mM solution, if you weighed 0.3704 mg, add 100 µL of DMSO.

Mixing: Vortex the solution until the BI-167107 is completely dissolved. Sonication can be

used to aid dissolution if necessary.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[2]

[3]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[2][3]

Visualizations
Signaling Pathway of BI-167107
BI-167107 acts as an agonist at the β2-adrenergic receptor, a G-protein coupled receptor

(GPCR). Upon binding, it stabilizes the active conformation of the receptor, leading to the

activation of downstream signaling pathways, primarily through the Gs alpha subunit, which in

turn activates adenylyl cyclase to produce cyclic AMP (cAMP).
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Caption: BI-167107 signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15619068?utm_src=pdf-body
https://www.benchchem.com/product/b15619068?utm_src=pdf-body
https://www.benchchem.com/product/b15619068?utm_src=pdf-body
https://www.targetmol.com/compound/bi-167107
https://www.medchemexpress.com/bi-167107.html
https://www.medchemexpress.com/bi-167107.html?locale=ja-JP
https://www.medchemexpress.com/bi-167107.html
https://www.medchemexpress.com/bi-167107.html?locale=ja-JP
https://www.benchchem.com/product/b15619068?utm_src=pdf-body
https://www.benchchem.com/product/b15619068?utm_src=pdf-body
https://www.benchchem.com/product/b15619068?utm_src=pdf-body-img
https://www.benchchem.com/product/b15619068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the key steps in the preparation and storage of a BI-167107
stock solution.
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Caption: Workflow for BI-167107 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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